1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C12H18N2O2S3/c15-11(13-6-10-2-1-3-19-10)14-7-12(16)8-17-4-5-18-9-12/h1-3,16H,4-9H2,(H2,13,14,15)
• InChI Key: BWYCMKVEVPMWTO-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(CS1)(CNC(=O)NCC2=CC=CS2)O
• Molecular Formula: C12H18N2O2S3
• Molecular Weight: 318.5 g/mol

Description

1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea, also known as HDU-1, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea is not fully understood. However, it has been suggested that 1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea may act by inhibiting the activity of enzymes involved in DNA replication and cell division, leading to the suppression of tumor growth and bacterial proliferation.
Biochemical and Physiological Effects:
1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacterial cells. In addition, 1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea has been shown to have low toxicity in normal cells, making it a potentially safe and effective treatment for cancer and bacterial infections.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea in lab experiments is its high yield synthesis method, which allows for large quantities of the compound to be produced. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

Future research on 1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea could focus on further elucidating its mechanism of action, as well as exploring its potential applications in other fields, such as materials science and catalysis. Additionally, research could focus on developing new derivatives of 1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea with improved properties for use in cancer and bacterial treatments.

Synthesis Methods

The synthesis of 1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea involves a multi-step process that includes the reaction of 1,4-dithiepane-6,6-dioxide with thiophen-2-carboxaldehyde, followed by the reaction of the resulting product with N-(tert-butoxycarbonyl)-N'-methylurea. The final step involves the removal of the tert-butoxycarbonyl group to obtain 1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea in high yield.

Scientific Research Applications

1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea has been studied extensively for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor activity in human cancer cells, making it a promising candidate for the development of new cancer therapies. 1-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-3-(thiophen-2-ylmethyl)urea has also been shown to have antibacterial properties, making it a potential candidate for the development of new antibiotics.